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Abstract
This technical guide provides a comprehensive overview of the synthesis and manufacturing

methods for the cationic methine dye, Basic Red 15 (C.I. 48016; CAS No. 12217-49-5). The

primary synthesis route involves the condensation of 5-Chloro-1,3,3-trimethyl-2-

methyleneindoline with 3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile. This document

outlines the synthetic pathways for the key precursors, provides a detailed, albeit generalized,

experimental protocol for the final dye synthesis, and presents the available quantitative and

characterization data. The guide aims to serve as a valuable resource for professionals in

research and development.

Introduction
Basic Red 15 is a cationic dye belonging to the methine class, characterized by its vibrant red

hue.[1] It finds applications in the dyeing of acrylic fibers, paper, and inks.[2] The synthesis of

this dye is predicated on the reaction between an electron-rich heterocyclic base and an

aromatic aldehyde, a common strategy for the production of methine dyes. Understanding the

synthesis of Basic Red 15 and its precursors is crucial for process optimization, impurity

profiling, and the development of novel analogues.
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There is some discrepancy in the reported molecular formula for Basic Red 15 in various

databases. However, based on the well-established synthetic precursors, the definitive

molecular formula is C25H29ClN3+ (as the cation), with the final product being a chloride salt.

Table 1: Physicochemical Properties of Basic Red 15

Property Value Reference

CAS Number 12217-49-5 [1]

C.I. Name Basic Red 15 (48016)

Molecular Formula C25H29Cl2N3 [1]

Molecular Weight 442.42 g/mol [1]

Appearance Red Powder [2]

Class Methine Dye [1]

Synthetic Pathways
The manufacturing of Basic Red 15 is a multi-step process involving the synthesis of two key

intermediates followed by their condensation and salt formation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-red-15.html
http://www.worlddyevariety.com/basic-dyes/basic-red-15.html
http://www.worlddyevariety.com/basic-dyes/basic-red-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Red
http://www.worlddyevariety.com/basic-dyes/basic-red-15.html
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor 1 Synthesis

Precursor 2 Synthesis (Vilsmeier-Haack)

Final Dye Synthesis
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Caption: Overall synthetic workflow for Basic Red 15.

Synthesis of Precursor 1: 3-(Ethyl(4-formyl-3-
methylphenyl)amino)propanenitrile
This key aldehyde intermediate is synthesized in a two-step process starting from 3-

methylaniline.
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The synthesis of this precursor involves the cyanoethylation of 3-methylaniline followed by

ethylation. A plausible route is the reaction of 3-methylaniline with 3-chloropropanenitrile to

form N-(3-cyanopropyl)-3-methylaniline, which is then ethylated using an appropriate ethylating

agent (e.g., ethyl iodide or diethyl sulfate).

The formyl group is introduced onto the aromatic ring of N-ethyl-N-(3-cyanopropyl)-3-

methylaniline via the Vilsmeier-Haack reaction.[3][4][5][6] This reaction utilizes a Vilsmeier

reagent, typically generated in situ from phosphorus oxychloride (POCl3) and

dimethylformamide (DMF).[7][8] The electron-donating amino group directs the formylation to

the para position.

Dimethylformamide (DMF)

Vilsmeier Reagent
[ClCH=N(CH3)2]+Cl-

Phosphorus Oxychloride (POCl3) Iminium Salt Intermediate

Electrophilic Attack

N-ethyl-N-(3-cyanopropyl)-3-methylaniline

3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile
Aqueous Workup Hydrolysis

Click to download full resolution via product page

Caption: Vilsmeier-Haack formylation pathway.

Synthesis of Precursor 2: 5-Chloro-1,3,3-trimethyl-2-
methyleneindoline
This Fischer's base derivative is a common precursor in dye synthesis. Its synthesis typically

starts from p-chloroaniline and involves a Fischer indole synthesis with methyl isopropyl

ketone, followed by methylation.
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While a specific, detailed experimental protocol for the synthesis of Basic Red 15 is not readily

available in the public domain, a general procedure can be outlined based on known

condensation reactions for methine dyes.

General Protocol for the Synthesis of Basic Red 15
This protocol is a representative procedure and may require optimization.

Reaction:

In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, dissolve

equimolar amounts of 5-Chloro-1,3,3-trimethyl-2-methyleneindoline and 3-(Ethyl(4-formyl-3-

methylphenyl)amino)propanenitrile in a suitable solvent such as n-butyl acetate or

dichloromethane.[9]

Add a catalytic amount (1-3 wt%) of a Lewis acid, such as aluminum chloride (AlCl₃) or zinc

chloride (ZnCl₂), to the reaction mixture.[9]

Heat the mixture to a temperature between 60-80°C and maintain with stirring for 4-6 hours,

monitoring the reaction progress by a suitable method (e.g., TLC).[9]

Upon completion of the condensation reaction, the intermediate dye cation is formed.

To obtain the final product as the chloride salt, the reaction mixture is treated with a source of

chloride ions, if necessary, and the product is precipitated.

Purification:

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, or by column chromatography to achieve a purity of >95%.[9]

Table 2: General Reaction Parameters for Basic Red 15 Synthesis
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Parameter Condition Purpose Reference

Temperature 60–80°C
Accelerate

condensation kinetics
[9]

Solvent
n-Butyl acetate or

dichloromethane

Enhance solubility of

intermediates
[9]

Catalyst
AlCl₃ or ZnCl₂ (1–3

wt%)

Facilitate electrophilic

substitution
[9]

Reaction Time 4–6 hours
Ensure complete

conversion
[9]

Characterization Data
Detailed analytical data for Basic Red 15 is scarce. However, some expected characterization

results can be inferred.

Table 3: Expected Analytical Data for Basic Red 15

Technique Expected Results Reference

UV-Vis Spectroscopy
λmax in the range of 500–600

nm
[9]

¹H NMR Spectroscopy

Signals corresponding to

methyleneindoline protons (δ

2.1–2.3 ppm) and aromatic

protons (δ 6.8–7.5 ppm)

[9]

Mass Spectrometry

A molecular ion peak

corresponding to the cationic

part of the molecule

(C25H29ClN3+).
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The synthesis of Basic Red 15 is a well-established process in industrial dye chemistry, relying

on the condensation of a Fischer's base derivative with a substituted benzaldehyde. While the

overall synthetic strategy is clear, there is a need for more detailed and publicly available

experimental protocols and comprehensive characterization data to support research and

development activities. The conflicting information regarding the molecular structure in some

databases highlights the importance of relying on synthetic pathways and precursor information

for structural confirmation. This guide provides a foundational understanding of the synthesis

and manufacturing of Basic Red 15, which can be built upon with further empirical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

